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(2S)-N-[4,4-Bis(4-fluorophenyl)butyl]-4-methyl-2-(methylamino)pentanamide (2S)-N-[4,4-Bis(4-fluorophenyl)butyl]-4-methyl-2-(methylamino)pentanamide PD0176078 is a newly found N-type Calcium channel blocker.
Brand Name: Vulcanchem
CAS No.: 248922-46-5
VCID: VC0006956
InChI: InChI=1S/C23H30F2N2O/c1-16(2)15-22(26-3)23(28)27-14-4-5-21(17-6-10-19(24)11-7-17)18-8-12-20(25)13-9-18/h6-13,16,21-22,26H,4-5,14-15H2,1-3H3,(H,27,28)/t22-/m0/s1
SMILES: CC(C)CC(C(=O)NCCCC(C1=CC=C(C=C1)F)C2=CC=C(C=C2)F)NC
Molecular Formula: C₂₃H₃₀F₂N₂O
Molecular Weight: 388.5 g/mol

(2S)-N-[4,4-Bis(4-fluorophenyl)butyl]-4-methyl-2-(methylamino)pentanamide

CAS No.: 248922-46-5

Inhibitors

VCID: VC0006956

Molecular Formula: C₂₃H₃₀F₂N₂O

Molecular Weight: 388.5 g/mol

(2S)-N-[4,4-Bis(4-fluorophenyl)butyl]-4-methyl-2-(methylamino)pentanamide - 248922-46-5

CAS No. 248922-46-5
Product Name (2S)-N-[4,4-Bis(4-fluorophenyl)butyl]-4-methyl-2-(methylamino)pentanamide
Molecular Formula C₂₃H₃₀F₂N₂O
Molecular Weight 388.5 g/mol
IUPAC Name (2S)-N-[4,4-bis(4-fluorophenyl)butyl]-4-methyl-2-(methylamino)pentanamide
Standard InChI InChI=1S/C23H30F2N2O/c1-16(2)15-22(26-3)23(28)27-14-4-5-21(17-6-10-19(24)11-7-17)18-8-12-20(25)13-9-18/h6-13,16,21-22,26H,4-5,14-15H2,1-3H3,(H,27,28)/t22-/m0/s1
Standard InChIKey QGJKMAIASNMXFI-QFIPXVFZSA-N
Isomeric SMILES CC(C)C[C@@H](C(=O)NCCCC(C1=CC=C(C=C1)F)C2=CC=C(C=C2)F)NC
SMILES CC(C)CC(C(=O)NCCCC(C1=CC=C(C=C1)F)C2=CC=C(C=C2)F)NC
Canonical SMILES CC(C)CC(C(=O)NCCCC(C1=CC=C(C=C1)F)C2=CC=C(C=C2)F)NC
Description PD0176078 is a newly found N-type Calcium channel blocker.
Reference [1]. TakashiYamamoto, et al. Discovery, structure-activity relationship study, and oral analgesic efficacy of cyproheptadine derivatives possessing N-type calcium channel inhibitory activity. Bioorg Med Chem. 2006 Aug 1;14(15):5333-9.
PubChem Compound 9823703
Last Modified Nov 11 2021
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